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Compound of Interest

Compound Name: GSK3735967

Cat. No.: B15568910

Technical Support Center: GSK3735967

Welcome to the technical support center for GSK3735967. This resource is designed to
provide researchers, scientists, and drug development professionals with comprehensive
guidance on improving the stability of GSK3735967 in solution. Below you will find
troubleshooting guides and frequently asked questions to ensure the integrity and reliability of
your experiments.

Troubleshooting Guides
Issue: Precipitation or Cloudiness in Solution

Precipitation or cloudiness of your GSK3735967 solution can arise from several factors,
including improper solvent selection, temperature fluctuations, or exceeding the solubility limit.

Table 1: Solubility and Recommended Formulations for GSK3735967
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Solvent/Formulatio
n

Maximum
Solubility

Preparation Notes

Suitability

100% DMSO

31.25 mg/mL (65.43
mM)

Ultrasonic and
warming to 70°C may
be required. Use
newly opened,
anhydrous DMSO.[1]

[2]

Stock Solutions

10% DMSO, 40%

Add solvents

sequentially and mix

> 2.08 mg/mL (4.35 In Vivo (Oral,
PEG300, 5% Tween- well between each )
) mM) N ) Intraperitoneal)
80, 45% Saline addition. Results in a
clear solution.[1]
10% DMSO, 90% Requires sonication.
] 2.08 mg/mL (4.35 )
(20% SBE-B-CD in M) Forms a suspended In Vivo
m
Saline) solution.[1]
Add solvents
10% DMSO, 90% > 2.08 mg/mL (4.35 sequentially and mix Vi
n Vivo

Corn Ol

mM)

well. Results in a clear
solution.[1][2]

Experimental Protocol: Assessing and Improving Solubility

e Solvent Screening:

o Prepare small-volume trial solutions of GSK3735967 in various solvent systems.

o Start with pure DMSO to create a high-concentration stock solution.

o For aqueous-based assays, test the compatibility of the DMSO stock when diluted into the

assay buffer. Observe for any precipitation.

o For in vivo studies, prepare the formulations as described in Table 1.

 Aiding Dissolution:
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o If precipitation occurs, gentle warming (up to 70°C) and sonication can be employed to aid
dissolution.[1]

o Ensure the final concentration of GSK3735967 does not exceed the specified solubility
limits for the chosen solvent system.

e pH Adjustment:

o For aqueous buffers, assess the impact of pH on solubility. Prepare a series of buffers with
varying pH values (e.g., 5.0, 6.0, 7.0, 7.4, 8.0) and observe the solubility of GSK3735967.

Workflow for Solubility Troubleshooting
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Start

Precipitation Observed

Invest 'gation
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Is Concentration > Solubility Limit?

No
A

Is Solvent Appropriate? —
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Yes
A

Was Solution Stored Correctly? No

No

Corrective Actions
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Y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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